Cas no 127098-14-0 (Hexacosanoic acid, 2,3-dihydroxypropyl ester)

• Product Name: Hexacosanoic acid, 2,3-dihydroxypropyl ester
• CAS No: 127098-14-0
• MF: C₂₉H₅₈O₄
• MW: 470.768430233002
• CID: 1220850
• PubChem ID: 14542802
• Update Time: 2025-04-20

Hexacosanoic acid, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic acid, 2,3-dihydroxypropyl ester
• Glyceryl hexacosanoate
• [ "" ]
• Glyceryl-1-hexacosanoate
• 2,3-dihydroxypropyl hexacosanoate
• Glycerylhexacosanoate
• MG 26:0
• DTXSID701299457
• MAG 26:0
• AKOS025287896
• 127098-14-0
• hexacosanoic acid 2,3-dihydroxypropyl ester

• Inchi： 1S/C29H58O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29(32)33-27-28(31)26-30/h28,30-31H,2-27H2,1H3
• InChI Key： QAJHAMGOPUEFRR-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 470.43400
• Monoisotopic Mass: 470.43351033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.930±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 571.9±30.0 °C at 760 mmHg
• Flash Point: 169.8±18.1 °C
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
• PSA: 66.76000
• LogP: 8.26510
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Hexacosanoic acid, 2,3-dihydroxypropyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols